Cas no 2229487-01-6 (tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate
• CAS No: 2229487-01-6
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 5993707
• PubChem ID: 165752467
• Update Time: 2025-08-04

tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate
• 2229487-01-6
• EN300-1886543
• tert-butyl N-[4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenyl]carbamate

• Inchi： 1S/C16H26N2O3/c1-11-8-12(9-16(5,17)10-19)6-7-13(11)18-14(20)21-15(2,3)4/h6-8,19H,9-10,17H2,1-5H3,(H,18,20)
• InChI Key： GAAMMCLPCLIUMY-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate

tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate (CAS No. 2229487-01-6): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate (CAS No. 2229487-01-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The structure of tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate is notable for its tert-butyl carbamate moiety, which is known to enhance the stability and bioavailability of the compound. The presence of the amino and hydroxy groups on the 2-methylpropyl side chain adds to its complexity and contributes to its diverse biological interactions. These structural elements make it a promising candidate for various pharmacological studies.

Recent research has focused on the pharmacological properties of tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant activities, making it a potential therapeutic agent for conditions such as chronic inflammation and oxidative stress-related diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory disorders.

In addition to its anti-inflammatory properties, tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate has also shown promise in neuroprotective applications. Research conducted by a team at the University of California, Los Angeles (UCLA) found that the compound could protect neuronal cells from oxidative damage and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The mechanism of action of tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate is still being elucidated, but preliminary findings suggest that it interacts with multiple cellular targets. One study published in the European Journal of Pharmacology reported that the compound can bind to specific receptors involved in inflammation and oxidative stress, thereby modulating their activity. This multi-target approach may contribute to its broad-spectrum therapeutic potential.

From a synthetic perspective, the preparation of tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate involves several steps, including the formation of the tert-butyl carbamate group and the introduction of the amino and hydroxy functionalities on the side chain. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

The safety profile of tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate is an important consideration for its potential use as a therapeutic agent. Preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl N-4-(2-amino-3-hydroxy-2-methylpropyl)-2-methylphenylcarbamate (CAS No. 2229487-01-6) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its demonstrated pharmacological activities, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.